Cas no 941959-73-5 (N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(ethanesulfonyl)benzamide)

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(ethanesulfonyl)benzamide is a specialized organic compound featuring a tetrahydrobenzothiophene core functionalized with a cyano group and an ethanesulfonyl-substituted benzamide moiety. This structure confers potential utility in medicinal chemistry and pharmaceutical research, particularly as a scaffold for kinase inhibition or enzyme modulation. The presence of the sulfonyl group enhances binding affinity and selectivity, while the cyano group may contribute to metabolic stability. Its well-defined molecular architecture allows for precise structure-activity relationship studies, making it a valuable intermediate in drug discovery. The compound is typically characterized by high purity and consistent synthetic reproducibility, ensuring reliability in research applications.
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(ethanesulfonyl)benzamide structure
941959-73-5 structure
Product Name:N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(ethanesulfonyl)benzamide
CAS No:941959-73-5
MF:C18H18N2O3S2
MW:374.477121829987
CID:5506166
Update Time:2025-11-01

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-ethylsulfonylbenzamide
    • N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(ethanesulfonyl)benzamide
    • Inchi: 1S/C18H18N2O3S2/c1-2-25(22,23)13-9-7-12(8-10-13)17(21)20-18-15(11-19)14-5-3-4-6-16(14)24-18/h7-10H,2-6H2,1H3,(H,20,21)
    • InChI Key: CUGWXCXXMQSXHX-UHFFFAOYSA-N
    • SMILES: C(NC1SC2CCCCC=2C=1C#N)(=O)C1=CC=C(S(CC)(=O)=O)C=C1

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(ethanesulfonyl)benzamide Pricemore >>

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Additional information on N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(ethanesulfonyl)benzamide

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(ethanesulfonyl)benzamide: A Comprehensive Overview

The compound N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(ethanesulfonyl)benzamide, identified by the CAS number 941959-73-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzothiophene ring system substituted with a cyano group and an ethanesulfonyl group. The molecule's structure is further enhanced by the presence of an amide functional group, making it a versatile compound for research and development.

Recent studies have highlighted the importance of benzothiophene derivatives in drug discovery. The benzothiophene moiety is known for its ability to interact with various biological targets, including enzymes and receptors. In particular, the substitution pattern of the benzothiophene ring in this compound plays a crucial role in determining its pharmacokinetic properties. The cyano group attached to the benzothiophene ring contributes to the compound's electronic properties, enhancing its ability to participate in hydrogen bonding and other non-covalent interactions.

The ethanesulfonyl group present in this compound adds another layer of functionality. Sulfonamides, such as ethanesulfonyl derivatives, are widely used in medicinal chemistry due to their stability and ability to modulate the physicochemical properties of molecules. In this case, the ethanesulfonyl group enhances the compound's solubility and bioavailability, making it a promising candidate for drug delivery systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have developed novel methodologies to construct the benzothiophene ring system with high precision. These methods often involve multi-component reactions or catalytic processes that minimize waste and improve yield. The synthesis of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(ethanesulfonyl)benzamide is a testament to the ingenuity of modern chemical synthesis techniques.

In terms of applications, this compound has shown potential in several areas. In pharmacology, it has been investigated for its anti-inflammatory and antioxidant properties. Preclinical studies suggest that it may be effective in treating conditions such as arthritis and neurodegenerative diseases. Additionally, its ability to inhibit certain enzymes makes it a candidate for antiviral therapies.

The structural versatility of this compound also makes it valuable in materials science. Its unique electronic properties could be harnessed in the development of advanced materials for electronics or energy storage applications. Researchers are exploring its potential as a component in organic semiconductors and polymer composites.

In conclusion, N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(ethanesulfonyl)benzamide is a multifaceted compound with significant implications across various scientific disciplines. Its structure, synthesis methods, and potential applications underscore its importance in contemporary chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make meaningful contributions to both academic and industrial fields.

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